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Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for Disulfo-ICG-DBCO disodium, a fluorescent dye increasingly utilized in biomedical

research. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this

document synthesizes available data from suppliers, related chemical safety documents, and

scientific literature to establish best practices for its use in a laboratory setting.

Chemical and Physical Properties
Disulfo-ICG-DBCO disodium is a derivative of indocyanine green (ICG), modified with two

sulfonate groups to enhance water solubility and a dibenzocyclooctyne (DBCO) group for

copper-free click chemistry applications.

Property Value Source

Molecular Formula C₆₃H₆₂N₄Na₂O₁₁S₃ [1][2]

Molecular Weight 1193.36 g/mol [1][2]

Appearance Solid [3]

Solubility Soluble in water [4]

Safety and Hazard Information
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While specific toxicity data for Disulfo-ICG-DBCO disodium is not publicly available,

information on the parent compound, indocyanine green (ICG), and general chemical safety for

DBCO-containing reagents can guide handling procedures. The toxicological properties of

Disulfo-ICG-DBCO disodium have not been thoroughly investigated.[5]

General Hazards:

May cause eye, skin, and respiratory tract irritation.

The toxicological effects of chronic exposure are unknown.

Inferred Toxicity from Indocyanine Green (ICG):

Studies on ICG have indicated potential for cellular toxicity at certain concentrations.

Cytotoxicity and Genotoxicity: In the context of photodynamic therapy, ICG has been shown

to have cytotoxic and genotoxic effects.[6]

Retinal Toxicity: High concentrations of ICG have been associated with adverse effects on

retinal function.[7]

It is crucial to handle Disulfo-ICG-DBCO disodium with the appropriate precautions to

minimize exposure.

Handling and Personal Protective Equipment (PPE)
Adherence to standard laboratory safety protocols is essential when working with Disulfo-ICG-
DBCO disodium.
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Precaution Specification Rationale

Ventilation
Work in a well-ventilated area

or a chemical fume hood.

To minimize inhalation of any

dust or aerosols.[5][8]

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and airborne particles.[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
To prevent skin contact.[5]

Body Protection Laboratory coat.
To protect personal clothing

from contamination.

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or if handling large

quantities.

To prevent inhalation.[5]

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage and Stability
Proper storage is critical to maintain the integrity and reactivity of Disulfo-ICG-DBCO
disodium.
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Condition Recommendation Source

Temperature

Store at -20°C for long-term

storage. For solutions in

solvent, -80°C is

recommended for up to 6

months, and -20°C for up to 1

month.

[3][9]

Light Protect from light. [3][4][9]

Moisture
Keep in a dry place. Store in a

tightly sealed container.
[9]

Incompatibilities Avoid strong oxidizing agents. [5]

First Aid Measures
In case of exposure, follow these first aid procedures:

Exposure Route First Aid Measure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[5]

Spill and Disposal Procedures
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Spill Response:

Evacuate the area.

Wear appropriate personal protective equipment (PPE).

Absorb the spill with an inert material (e.g., vermiculite, dry sand).[5]

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.

Experimental Protocols and Workflows
The following diagrams illustrate a general workflow for a bioorthogonal labeling experiment

using a sulfo-DBCO reagent, based on methodologies described for similar compounds.[10]
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Caption: Workflow for bacterial labeling with Disulfo-ICG-DBCO.
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Personal Protective Equipment (PPE)

Handling Procedures

Safety Precautions
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Caption: Recommended handling and safety workflow.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet. Researchers should always consult all available safety information

and exercise caution when handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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